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Compound of Interest

Compound Name: 5,6-Dimethoxypicolinaldehyde

Cat. No.: B169520

5,6-Dimethoxypicolinaldehyde: A Technical
Guide

CAS Number: 106331-68-4

This technical guide provides a comprehensive overview of 5,6-Dimethoxypicolinaldehyde, a
heterocyclic aromatic aldehyde. The information is intended for researchers, scientists, and
professionals in drug development and organic synthesis.

Chemical and Physical Properties

5,6-Dimethoxypicolinaldehyde is a solid, white to off-white compound.[1] Its chemical
structure features a pyridine ring substituted with a formyl group and two methoxy groups. A
summary of its key properties is presented in the table below. It is important to note that some
of the physical properties are predicted values from computational models due to a lack of
experimentally determined data in published literature.
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Property Value Source
Molecular Formula CsHoNOs3 [1112][3]
Molecular Weight 167.16 g/mol [1][2]
CAS Number 106331-68-4 [1][2][3]
Appearance White to off-white solid [1]

Boiling Point (Predicted)

257.7 £ 35.0 °C at 760 mmHg

[2]

Density (Predicted)

1.174 + 0.06 g/cm?3

[2]

Storage Temperature

2-8°C, under inert atmosphere

[2](3]

SMILES 0=Cc1nc(OC)c(OC)ccl [3]
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Synthesis

A detailed, peer-reviewed synthesis protocol for 5,6-Dimethoxypicolinaldehyde is not readily

available in the scientific literature. However, a plausible synthetic route can be proposed

based on established organic chemistry methodologies for analogous compounds. A common

approach would be the oxidation of the corresponding hydroxymethylpyridine or

methylpyridine.

lllustrative Experimental Protocol: Oxidation of (5,6-
dimethoxypyridin-2-yl)methanol

Disclaimer: The following is a generalized, theoretical protocol and has not been experimentally

validated for this specific compound. It should be adapted and optimized by a qualified chemist.

Materials:

 (5,6-dimethoxypyridin-2-yl)methanol

» Manganese dioxide (activated)
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e Dichloromethane (anhydrous)

e Magnesium sulfate (anhydrous)
e Celatom® or diatomaceous earth
Procedure:

e To a solution of (5,6-dimethoxypyridin-2-yl)methanol (1 equivalent) in anhydrous
dichloromethane, add activated manganese dioxide (5-10 equivalents).

« Stir the resulting suspension vigorously at room temperature.

« Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

» Upon completion of the reaction, filter the mixture through a pad of Celatom® to remove the
manganese dioxide.

e Wash the filter cake with additional dichloromethane.
o Combine the organic filtrates and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude
5,6-Dimethoxypicolinaldehyde.

e The crude product may be purified by column chromatography on silica gel or by
recrystallization.
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Generalized Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 5,6-Dimethoxypicolinaldehyde.
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Applications in Research and Drug Development

There is currently a lack of published research on the specific biological activities and
applications of 5,6-Dimethoxypicolinaldehyde in drug development. Its structural features,
however, suggest potential areas for investigation. As a functionalized pyridine, it could serve
as a key intermediate in the synthesis of more complex molecules with potential therapeutic
properties.

For context, other substituted pyridine and benzaldehyde derivatives have shown a wide range
of biological activities. For example, some pyridine-containing compounds are investigated for
their potential as kinase inhibitors, while various substituted benzaldehydes are explored for
anticancer and antimicrobial properties. It is important to emphasize that these are general
observations of related chemical classes, and the specific activity of 5,6-
Dimethoxypicolinaldehyde remains to be determined through biological screening and
evaluation.

Signaling Pathways

As of the current date, there are no studies in the scientific literature that link 5,6-
Dimethoxypicolinaldehyde to any specific signaling pathways. Elucidating its biological
targets and mechanism of action would require dedicated pharmacological studies.
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Caption: Logical structure of the information presented in this technical guide.

Safety and Handling

Safety information for 5,6-Dimethoxypicolinaldehyde is available from various chemical
suppliers. It is classified as an irritant and may cause skin and eye irritation. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated area or
a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

5,6-Dimethoxypicolinaldehyde is a readily available chemical intermediate with potential for
use in organic synthesis. While its physical and chemical properties are partially characterized,
its biological activity and potential applications in drug discovery remain largely unexplored.
This presents an opportunity for further research to investigate its pharmacological profile and
to utilize it as a building block for novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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